Cas no 651780-46-0 (1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one)

• Product Name: 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
• CAS No: 651780-46-0
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 403014
• PubChem ID: 59127382
• Update Time: 2025-04-19

1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-acetyl-5-bromo-3-methyl-
• 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethanone
• 1-(5-bromo-3-methylindazol-1-yl)ethanone
• 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
• CS-0056771
• PS-16960
• SCHEMBL733143
• 651780-46-0
• BBB78046
• MFCD20484247
• 1-Acetyl-5-bromo-3-methyl-1H-indazole
• FT-0737109
• P12771
• DTXSID30731032
• SB16418
• CENOHIFSIOVFMZ-UHFFFAOYSA-N
• DA-03914
• 1-(5-bromo-3-methyl-1H-indazol-1-yl)-ethanone

• Inchi： 1S/C10H9BrN2O/c1-6-9-5-8(11)3-4-10(9)13(12-6)7(2)14/h3-5H,1-2H3
• InChI Key： CENOHIFSIOVFMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=NN2C(C)=O

Computed Properties

• Exact Mass: 251.98987
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles